N-(4-acetylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C16H17N3O2S/c1-10-8-11(2)18-16(17-10)22-9-15(21)19-14-6-4-13(5-7-14)12(3)20/h4-8H,9H2,1-3H3,(H,19,21)
• InChI Key: FGHFKBBHQZIMTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC(=O)NC2=CC=C(C=C2)C(=O)C)C
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

N-(4-acetylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide is a chemical compound that has been the subject of extensive scientific research. This compound has shown potential in various fields, including medicinal chemistry, biochemistry, and pharmacology. In

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. It has also been shown to inhibit the production of certain inflammatory cytokines, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the proliferation of cancer cells, and reduce the production of certain inflammatory cytokines. Additionally, it has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-acetylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide is that it has been shown to have low toxicity in animal models. This makes it a promising candidate for further study as a potential chemotherapeutic agent. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of N-(4-acetylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide. One direction is to further investigate its potential as a chemotherapeutic agent. This may involve optimizing its synthesis method to increase its potency and investigating its efficacy in clinical trials. Another direction is to investigate its potential as an anti-inflammatory agent. This may involve further study of its mechanism of action and its effects on inflammatory cytokines. Additionally, future research may focus on developing derivatives of this compound with improved therapeutic potential.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide involves the reaction of 4-acetylphenylhydrazine with 4,6-dimethyl-2-thiocyanatopyrimidine in the presence of a base such as potassium hydroxide. The resulting product is then acetylated using acetic anhydride to yield this compound.

Scientific Research Applications

N-(4-acetylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide has been studied extensively for its potential applications in medicinal chemistry. It has been shown to have antitumor properties and has been investigated for its potential as a chemotherapeutic agent. Additionally, it has been studied for its potential as an anti-inflammatory agent and has been shown to have promising results in animal models.